Cas no 115422-75-8 (Furo[2,3-g]benzoxazole(9CI))

Furo[2,3-g]benzoxazole(9CI) structure
Furo[2,3-g]benzoxazole(9CI) structure
Product Name:Furo[2,3-g]benzoxazole(9CI)
CAS No:115422-75-8
MF:C9H5NO2
MW:159.141502141953
CID:130767
PubChem ID:45120277
Update Time:2025-04-19

Furo[2,3-g]benzoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-g]benzoxazole(9CI)
    • furo[2,3-g][1,3]benzoxazole
    • SCHEMBL3537473
    • Benzofuro[5,4-d]oxazole
    • DTXSID50668972
    • 115422-75-8
    • Furo[2,3-g]benzoxazole (9CI)
    • Inchi: 1S/C9H5NO2/c1-2-8-6(3-4-11-8)9-7(1)10-5-12-9/h1-5H
    • InChI Key: ZZYJNUAUZDNLRL-UHFFFAOYSA-N
    • SMILES: O1C=CC2=C1C=CC1=C2OC=N1

Computed Properties

  • Exact Mass: 159.03205
  • Monoisotopic Mass: 159.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.17
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